Cas no 13297-01-3 (2,4-Diamino-3-chlorophenol)
2,4-Diamino-3-chlorophenol structure
Product Name:2,4-Diamino-3-chlorophenol
CAS No:13297-01-3
MF:C6H7ClN2O
MW:158.58558011055
CID:1036983
PubChem ID:22025856
Update Time:2025-04-20
2,4-Diamino-3-chlorophenol Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Diamino-3-chlorophenol
- SB76367
- Phenol, 2,4-diamino-3-chloro-
- SCHEMBL94373
- DTXSID90621708
- DB-329603
- 13297-01-3
-
- Inchi: 1S/C6H7ClN2O/c7-5-3(8)1-2-4(10)6(5)9/h1-2,10H,8-9H2
- InChI Key: DBIJZEYNEPBLGA-UHFFFAOYSA-N
- SMILES: ClC1C(=CC=C(C=1N)O)N
Computed Properties
- Exact Mass: 158.02481
- Monoisotopic Mass: 158.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 122
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 72.3Ų
Experimental Properties
- PSA: 72.27
2,4-Diamino-3-chlorophenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM122322-1g |
2,4-diamino-3-chlorophenol |
13297-01-3 | 95% | 1g |
$282 | 2024-08-02 | |
| Alichem | A019146639-1g |
2,4-Diamino-3-chlorophenol |
13297-01-3 | 95% | 1g |
400.00 USD | 2021-06-15 | |
| Crysdot LLC | CD12153502-1g |
2,4-Diamino-3-chlorophenol |
13297-01-3 | 95+% | 1g |
$299 | 2024-07-23 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1802587-1g |
2,4-Diamino-3-chlorophenol |
13297-01-3 | 98% | 1g |
¥2562.00 | 2024-08-09 |
2,4-Diamino-3-chlorophenol Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
13297-01-3 (2,4-Diamino-3-chlorophenol) Related Products
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